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KetoABNO catalyzes aerobic oxidations using oxygen or air as a green terminal oxidant. Its high oxidation

potential makes it effective for various substrates. Key catalytic systems are summarized below.

Reaction Type Catalytic System
Key
Conditions

Application & Notes

Alcohol to
Carbonyl

5 mol% KetoABNO, 10

mol% Bi(NO₃)₃·5H₂O [1]

Air, 65 °C,

CH₃CN [1]

Broad scope for primary/secondary

alcohols; ligand- and base-free [1]
[2]

Aldehyde to
Carboxylic Acid

KetoABNO / NOₓ (e.g.,
NaNO₂) [3]

- Cocatalytic system; enables
synthesis of α-chiral acids without

racemization [3]

Amine to Imine KetoABNO / Cu complex

[4]

Mild, aerobic

conditions [4]

Used in catalytic asymmetric amino

acid synthesis [4]

The experimental protocol for the Bi(NO₃)₃/KetoABNO system is a representative and efficient

methodology [1] [2]:

Reaction Setup: In a Schlenk tube, combine the alcohol substrate (1 mmol), Bi(NO₃)₃·5H₂O (10
mol%), and KetoABNO (5 mol%) in acetonitrile (2 mL).

Reaction Conditions: Place the system under an air balloon atmosphere and heat at 65 °C with
stirring for about 2 hours.

Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS.
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Work-up: Upon completion, concentrate the mixture under reduced pressure.

Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the
desired carbonyl compound.

Bioconjugation & Drug Development Applications

A significant application of KetoABNO is in the selective modification of peptides and proteins, which is

crucial for creating biotherapeutics.
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Diagram of tryptophan-selective bioconjugation using KetoABNO and its applications.

Tryptophan-Selective Bioconjugation: Under mild acidic conditions, a ketoABNO-derived
oxoammonium intermediate reacts with the indole ring of tryptophan via a Friedel-Crafts
mechanism [4]. This reaction is highly chemoselective for tryptophan, the rarest canonical amino
acid, enabling the production of homogeneous bioconjugates [4].

Serine-Selective Cleavage: In a system with a copper catalyst, ketoABNO oxidizes the
hydroxymethyl side chain of serine to an aldehyde, triggering site-selective backbone cleavage [4].

The ketone moiety in the resulting adduct serves as a versatile handle for bioconjugation, enabling

attachment to cytotoxic drugs for Antibody-Drug Conjugates (ADCs), nucleic acids, or gold nanoparticles

for cryo-electron microscopy probes [4].

Practical & Safety Notes

Storage: KetoABNO is a bench-stable solid but should be stored at 2–8°C [5].
Safety: It is classified as a combustible solid (Storage Category Code 11) [5].

Water Compatibility: Its mildness and tolerance for aqueous conditions are key to its utility in protein
chemistry [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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